Cas no 1566265-00-6 (2-(3,5-Dimethyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3,5-Dimethyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1566265-00-6
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 5715804
• PubChem ID: 104217811
• Update Time: 2025-10-30

2-(3,5-Dimethyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292464
• 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• 1566265-00-6
• 2-(3,5-Dimethylpyrazol-1-yl)pyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-(3,5-Dimethyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C10H10N4O/c1-7-3-8(2)14(13-7)10-11-4-9(6-15)5-12-10/h3-6H,1-2H3
• InChI Key： RYOMCKNUVYJGCD-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 437.6±37.0 °C(Predicted)
• pka: -0.55±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-(3,5-Dimethyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde

Professional Introduction to 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1566265-00-6)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This compound, identified by the CAS number 1566265-00-6, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of this compound consists of a pyrazole core linked to a pyrimidine moiety, with a formyl group at the 5-position, making it a valuable scaffold for designing novel therapeutic agents.

The pyrazole and pyrimidine heterocycles are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3,5-dimethyl substituents in the pyrazole ring enhances the stability and reactivity of the molecule, allowing for further functionalization and derivatization. These structural features make 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde a promising candidate for exploring new pharmacological pathways.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their efficacy and selectivity in targeting various diseases. The aldehyde functionality at the 5-position of the pyrimidine ring provides a reactive site for condensation reactions, enabling the synthesis of complex derivatives. These derivatives can be tailored to modulate specific biological targets, making them invaluable in the development of personalized medicine.

The compound has been extensively studied in academic and industrial research settings for its potential role in treating chronic diseases. One of the most notable areas of research is its application in oncology. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The pyrazolopyrimidine scaffold is particularly effective in disrupting signaling pathways that are aberrantly activated in tumors.

Furthermore, the compound has shown promise in preclinical trials as an anti-inflammatory agent. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases and metabolic disorders. The ability of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde to modulate inflammatory responses suggests its potential as a therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired molecular architecture.

The pharmacokinetic properties of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety profile. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic characteristics, which could enhance its bioavailability and therapeutic window.

In conclusion, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.